Cas no 2229133-22-4 (5-chloro-2-fluoro-3-(hydrazinylmethyl)pyridine)

• Product Name: 5-chloro-2-fluoro-3-(hydrazinylmethyl)pyridine
• CAS No: 2229133-22-4
• MF: C₆H₇ClFN₃
• MW: 175.591283082962
• CID: 5974598
• PubChem ID: 165683411
• Update Time: 2025-06-14

5-chloro-2-fluoro-3-(hydrazinylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-3-(hydrazinylmethyl)pyridine
• EN300-1977342
• 2229133-22-4

• Inchi： 1S/C6H7ClFN3/c7-5-1-4(2-11-9)6(8)10-3-5/h1,3,11H,2,9H2
• InChI Key： YEVYGJOKSWZSQE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CNN)F

Computed Properties

• Exact Mass: 175.0312531g/mol
• Monoisotopic Mass: 175.0312531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-chloro-2-fluoro-3-(hydrazinylmethyl)pyridine

Recent Advances in the Study of 5-Chloro-2-fluoro-3-(hydrazinylmethyl)pyridine (CAS: 2229133-22-4) in Chemical Biology and Pharmaceutical Research

The compound 5-chloro-2-fluoro-3-(hydrazinylmethyl)pyridine (CAS: 2229133-22-4) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridine core substituted with chloro, fluoro, and hydrazinylmethyl groups, exhibits unique chemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, particularly in the context of targeted therapies and medicinal chemistry applications.

One of the key areas of research involving 5-chloro-2-fluoro-3-(hydrazinylmethyl)pyridine is its role as a versatile building block in the synthesis of more complex molecules. The presence of both hydrazinyl and halogen substituents allows for a range of chemical transformations, including nucleophilic substitutions and condensation reactions. Recent synthetic methodologies have optimized the production of this compound, achieving higher yields and purity, which are critical for subsequent pharmaceutical applications. These advancements have been documented in several high-impact journals, highlighting the compound's growing importance in synthetic chemistry.

In the realm of medicinal chemistry, 5-chloro-2-fluoro-3-(hydrazinylmethyl)pyridine has been investigated for its potential as a pharmacophore in drug design. Preliminary studies suggest that its structural features may confer selective binding to certain biological targets, such as enzymes or receptors involved in disease pathways. For instance, derivatives of this compound have shown inhibitory activity against specific kinases, which are often implicated in cancer and inflammatory diseases. These findings underscore the compound's potential as a scaffold for developing novel therapeutics with improved efficacy and reduced side effects.

Furthermore, recent in vitro and in vivo studies have explored the pharmacokinetic and toxicological profiles of 5-chloro-2-fluoro-3-(hydrazinylmethyl)pyridine and its derivatives. These investigations are crucial for understanding the compound's bioavailability, metabolic stability, and safety, which are essential parameters for advancing it through the drug development pipeline. Early results indicate favorable absorption and distribution properties, although further optimization may be required to enhance its metabolic stability and reduce potential toxicity.

Another promising avenue of research involves the use of 5-chloro-2-fluoro-3-(hydrazinylmethyl)pyridine in the development of diagnostic agents. Its ability to form stable complexes with metal ions and other small molecules makes it a candidate for imaging applications, such as positron emission tomography (PET) or fluorescence-based assays. Researchers are currently exploring its utility in detecting disease biomarkers, which could lead to earlier and more accurate diagnoses of conditions like cancer and neurodegenerative disorders.

In conclusion, the compound 5-chloro-2-fluoro-3-(hydrazinylmethyl)pyridine (CAS: 2229133-22-4) represents a multifaceted tool in chemical biology and pharmaceutical research. Its synthetic versatility, potential therapeutic applications, and diagnostic utility make it a subject of ongoing investigation. As research progresses, this compound is likely to play an increasingly important role in the discovery and development of new drugs and diagnostic tools, addressing unmet medical needs and improving patient outcomes.